Cas no 5815-65-6 (3-(3,7-dimethyl-2,6-dioxo-purin-1-yl)propanoic acid)

• Product Name: 3-(3,7-dimethyl-2,6-dioxo-purin-1-yl)propanoic acid
• CAS No: 5815-65-6
• MF: C₁₀H₁₂N₄O₄
• MW: 252.22668170929
• MDL: MFCD18452121
• CID: 377599
• PubChem ID: 351330
• Update Time: 2025-04-19

3-(3,7-dimethyl-2,6-dioxo-purin-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,7-dimethyl-2,6-dioxo-purin-1-yl)propanoic acid
• 3-(3,7-dimethyl-2,6-dioxopurin-1-yl)propanoic acid
• 3-(3,7-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-purin-1-yl)-propionic acid
• 3-(3,7-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-purin-1-yl)-propionsaeure
• AC1L6Y4X
• CTK1H3632
• NSC521021
• SureCN8570022
• 1-Theobrominepropionic acid
• SCHEMBL8570022
• AKOS015969592
• 3-(3,7-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-1-yl)propanoic acid
• NSC-521021
• DTXSID90325875
• 5815-65-6
• NSC 521021

• MDL： MFCD18452121
• Inchi： 1S/C10H12N4O4/c1-12-5-11-8-7(12)9(17)14(4-3-6(15)16)10(18)13(8)2/h5H,3-4H2,1-2H3,(H,15,16)
• InChI Key： SCWZFIOJEFQBMD-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2C)N(C)C(N1CCC(=O)O)=O

Computed Properties

• Exact Mass: 252.08596
• Monoisotopic Mass: 252.08585488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 203-205 ºC
• Solubility: Dissolution (50 g/l) (25 º C),
• PSA: 95.74

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines